6-Phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• IUPAC Name: 6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C15H14O2S/c16-15(17)13-9-18-14-8-11(6-7-12(13)14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,16,17)
• InChI Key: ZJGLZSUOMCGIQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C3=CC=CC=C3)SC=C2C(=O)O
• Molecular Formula: C15H14O2S
• Molecular Weight: 258.3 g/mol

Description

6-Phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is a compound used for proteomics research. It has a molecular formula of C15H14O2S and a molecular weight of 258.34.

Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydrobenzo[b]thiophene derivatives, including 6-Phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, has been studied. The synthetic routes towards these compounds involve the use of 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester and 2-amino-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiophene ring, which is a system containing a benzene ring fused to a thiophene ring. The presence of the carboxylic acid group contributes to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C15H14O2S and a molecular weight of 258.34. Further details about its physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent due to its structural resemblance to natural products with antitumor activity. .
• Molecular Docking Studies : Computational simulations using molecular docking techniques can help predict the binding affinity of 6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with target proteins. .

Organic Synthesis

• Building Block for Heterocyclic Compounds : The compound’s benzothiophene core serves as a versatile building block in organic synthesis. .

Materials Science

• Semiconductors and Optoelectronics : Benzothiophene derivatives, including this compound, exhibit interesting electronic properties. .

Agrochemical Research

• Pesticide Development : Some benzothiophene derivatives possess pesticidal activity. .

Flavor and Fragrance Industry

• Thiophene-Based Aromatics : Thiophenes contribute to the aroma and flavor of certain foods and beverages. .

Analytical Chemistry

• Chromatographic Studies : Researchers use 6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid as a reference standard in high-performance liquid chromatography (HPLC) and gas chromatography (GC) analyses. .

Future Directions

The future directions in the research of this compound could involve its further evaluation as a potential inhibitor of PDK1 and LDHA, which are associated with reprogrammed glucose metabolism in proliferating tumor cells. This could potentially lead to the development of new chemopreventive and chemotherapeutic agents.